2-(1-azepanyl)-N'-benzylideneacetohydrazide
Overview
Description
2-(1-azepanyl)-N'-benzylideneacetohydrazide, also known as ABAH, is a chemical compound that has gained attention in the field of medicinal chemistry due to its potential applications in drug discovery. ABAH belongs to the class of hydrazones and has been synthesized through various methods.
Mechanism of Action
The mechanism of action of 2-(1-azepanyl)-N'-benzylideneacetohydrazide is not fully understood. It has been suggested that 2-(1-azepanyl)-N'-benzylideneacetohydrazide may inhibit the activity of enzymes involved in cancer cell growth and proliferation. 2-(1-azepanyl)-N'-benzylideneacetohydrazide has also been shown to inhibit the growth of Mycobacterium tuberculosis by disrupting the cell wall synthesis.
Biochemical and Physiological Effects:
2-(1-azepanyl)-N'-benzylideneacetohydrazide has been shown to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and to inhibit the growth of Mycobacterium tuberculosis. 2-(1-azepanyl)-N'-benzylideneacetohydrazide has also been shown to exhibit antifungal activity against Candida albicans and Aspergillus niger.
Advantages and Limitations for Lab Experiments
2-(1-azepanyl)-N'-benzylideneacetohydrazide has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to exhibit various biological activities. However, 2-(1-azepanyl)-N'-benzylideneacetohydrazide also has some limitations. It is not very soluble in water, which may limit its use in certain experiments. Additionally, the mechanism of action of 2-(1-azepanyl)-N'-benzylideneacetohydrazide is not fully understood, which may limit its potential applications.
Future Directions
There are several future directions for the study of 2-(1-azepanyl)-N'-benzylideneacetohydrazide. One potential direction is to further investigate its potential as an antiviral agent. Another direction is to study its potential as a treatment for Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of 2-(1-azepanyl)-N'-benzylideneacetohydrazide and to identify its potential applications in drug discovery.
Scientific Research Applications
2-(1-azepanyl)-N'-benzylideneacetohydrazide has been studied for its potential applications in drug discovery. It has been shown to exhibit anticancer, antituberculosis, and antifungal activities. 2-(1-azepanyl)-N'-benzylideneacetohydrazide has also been studied for its potential as an antiviral agent and as a potential treatment for Alzheimer's disease.
properties
IUPAC Name |
2-(azepan-1-yl)-N-[(E)-benzylideneamino]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O/c19-15(13-18-10-6-1-2-7-11-18)17-16-12-14-8-4-3-5-9-14/h3-5,8-9,12H,1-2,6-7,10-11,13H2,(H,17,19)/b16-12+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OSHMWAKPJXCZRH-FOWTUZBSSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)CC(=O)NN=CC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCCN(CC1)CC(=O)N/N=C/C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(azepan-1-yl)-N-[(E)-benzylideneamino]acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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